Cas no 2172245-85-9 (3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride)

• Product Name: 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride
• CAS No: 2172245-85-9
• MF: C₁₂H₂₂ClN₃OS
• MW: 291.840580463409
• CID: 5829421
• PubChem ID: 165572324
• Update Time: 2025-05-24

3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride
• EN300-1273372
• 2172245-85-9

• Inchi： 1S/C12H21N3OS.ClH/c1-4-9(7-13)6-11(16)15-12-14-10(5-2)8(3)17-12;/h9H,4-7,13H2,1-3H3,(H,14,15,16);1H
• InChI Key： HFJMHYZTDQWLHL-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(CC)N=C1NC(CC(CN)CC)=O

Computed Properties

• Exact Mass: 291.1172112g/mol
• Monoisotopic Mass: 291.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride

Comprehensive Overview of 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride (CAS No. 2172245-85-9)

3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride (CAS No. 2172245-85-9) is a synthetic organic compound with a unique chemical structure that combines a thiazole ring and an aminomethyl functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the hydrochloride salt form enhances its solubility, making it more suitable for various experimental and industrial applications.

In recent years, the demand for thiazole derivatives has surged, driven by their role in designing novel therapeutic agents. Researchers are particularly interested in compounds like 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride due to their potential bioactivity. The compound's structure suggests possible interactions with biological targets, such as enzymes or receptors, which could be leveraged in treating various conditions. This aligns with the growing trend of precision medicine and targeted drug delivery, where specific molecular interactions are exploited for therapeutic benefits.

The synthesis of 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride involves multi-step organic reactions, including the formation of the thiazole core and subsequent functionalization. The CAS No. 2172245-85-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is particularly important in the context of intellectual property and patent filings, where precise chemical identification is critical.

From an analytical perspective, the compound can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying purity and structure, which are paramount in pharmaceutical development. The rise of AI-driven drug discovery has further highlighted the importance of such compounds, as they are often used as building blocks in virtual screening and molecular modeling.

Another area of interest is the compound's potential role in green chemistry. Researchers are exploring ways to synthesize 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride using sustainable methods, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing, a topic frequently searched by professionals in the field.

In conclusion, 3-(aminomethyl)-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)pentanamide hydrochloride (CAS No. 2172245-85-9) represents a promising candidate for further research in medicinal chemistry and related disciplines. Its unique structure, combined with the growing demand for thiazole-based compounds, positions it as a valuable asset in the quest for innovative therapeutic solutions. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug development and chemical innovation.